Cas no 121951-52-8 (1-Heptanaminium, N,N,N-triethyl-, phosphate (1:1))

1-Heptanaminium, N,N,N-triethyl-, phosphate (1:1) structure
121951-52-8 structure
Product Name:1-Heptanaminium, N,N,N-triethyl-, phosphate (1:1)
CAS No:121951-52-8
MF:C13H32NO4P
MW:297.371245384216
CID:1213440
PubChem ID:71339966
Update Time:2025-04-20

1-Heptanaminium, N,N,N-triethyl-, phosphate (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Heptanaminium, N,N,N-triethyl-, phosphate (1:1)
    • dihydrogen phosphate,triethyl(heptyl)azanium
    • 121951-52-8
    • DTXSID20767269
    • N,N,N-Triethylheptan-1-aminium dihydrogen phosphate
    • Inchi: 1S/C13H30N.H3O4P/c1-5-9-10-11-12-13-14(6-2,7-3)8-4;1-5(2,3)4/h5-13H2,1-4H3;(H3,1,2,3,4)/q+1;/p-1
    • InChI Key: ZXZHWGKTVMBTAJ-UHFFFAOYSA-M
    • SMILES: P(=O)([O-])(O)O.[N+](CC)(CC)(CC)CCCCCCC

Computed Properties

  • Exact Mass: 297.20706
  • Monoisotopic Mass: 297.20689550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 158
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • PSA: 80.59
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